Cas no 83796-18-3 (1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl-)

1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl- structure
83796-18-3 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl-
CAS No:83796-18-3
MF:C15H11N3O2S
MW:297.331741571426
CID:725286
PubChem ID:3068775
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-(1,3-benzodioxol-5-yl)-N-phenyl-
    • 5-(1,3-Benzodioxol-5-yl)-N-phenyl-1,3,4-thiadiazol-2-amine
    • 2-(1,3-Benzodioxol-5-yl)-2-phenylamino-1,3,4-thiadiazole
    • 1,3,4-Thiadiazol-2-amine, 5-(1,3-benzodioxol-5-yl)-N-phenyl-
    • DTXSID20232649
    • 83796-18-3
    • Inchi: 1S/C15H11N3O2S/c1-2-4-11(5-3-1)16-15-18-17-14(21-15)10-6-7-12-13(8-10)20-9-19-12/h1-8H,9H2,(H,16,18)
    • InChI Key: NIRXRSLSDTWCDS-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C1C=CC2=C(C=1)OCO2)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.057
  • Monoisotopic Mass: 297.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 473.6°C at 760 mmHg
  • Flash Point: 240.2°C
  • Refractive Index: 1.706
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